N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C16H10ClN3O2S2/c1-22-10-7-6-8(17)13-12(10)19-16(24-13)20-14(21)15-18-9-4-2-3-5-11(9)23-15/h2-7H,1H3,(H,19,20,21)
• InChI Key: HTRUZCKZTGKWHF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)Cl)SC(=N2)NC(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C16H10ClN3O2S2
• Molecular Weight: 375.9 g/mol

Description

Benzothiazole derivatives are a class of compounds that have been extensively studied for their diverse biological activities. They are known to exhibit anti-tubercular, anti-inflammatory, and anti-proliferative properties.

Synthesis Analysis

The synthesis of benzothiazole derivatives can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The benzothiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo various chemical reactions, including coupling with substituted 2-amino benzothiazoles and N-phenyl anthranilic acid.

Physical And Chemical Properties Analysis

Benzothiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It has a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antimicrobial and Anticancer Activities

Research has focused on the synthesis of novel compounds with potential antimicrobial and anticancer activities. Compounds derived from benzothiazole and related structures have been synthesized and evaluated for their effectiveness against various microbial strains and cancer cell lines. These studies highlight the potential of benzothiazole derivatives as therapeutic agents, with specific compounds showing promising activities against Staphylococcus aureus, Bacillus subtilis, and demonstrating cytotoxicity against certain cancer cell lines. For instance, derivatives have been designed to exhibit potent inhibitory activities, suggesting their utility in developing new antimicrobial and anticancer therapies (Palkar et al., 2017).

Anti-inflammatory and Analgesic Properties

The synthesis of novel heterocyclic compounds based on benzodifuranyl and benzothiazole frameworks has been explored for their anti-inflammatory and analgesic properties. These compounds have been tested as cyclooxygenase inhibitors (COX-1/COX-2) and demonstrated significant analgesic and anti-inflammatory activities. This research suggests the potential application of such compounds in treating inflammation and pain-related conditions (Abu‐Hashem et al., 2020).

Enzyme Inhibition for Alzheimer's Disease

Certain benzothiazole derivatives have been identified as selective inhibitors of histone deacetylase 6 (HDAC6), showing potential in ameliorating Alzheimer's disease phenotypes. These compounds demonstrated the ability to decrease the phosphorylation and aggregation of tau proteins, indicating their potential as therapeutic agents for Alzheimer's disease (Lee et al., 2018).

Anticorrosion Applications

Thiazole hydrazones have been synthesized and studied for their potential as mild steel anticorrosion agents in acid media. These compounds exhibit significant inhibition activity, reducing corrosion in hydrochloric acid solutions. This application demonstrates the versatility of thiazole-based compounds beyond pharmaceutical uses, highlighting their importance in industrial and materials science research (Chaitra et al., 2016).

Mechanism of Action

While the specific mechanism of action for your compound is not available, benzothiazole derivatives have been found to inhibit quorum sensing in bacteria, which is a form of bacterial cell-cell communication. They can also inhibit the growth of certain cancer cell lines.

Safety and Hazards

The safety and hazards of benzothiazole derivatives can vary widely depending on their specific structures and functional groups. Some benzothiazole derivatives have shown potent cytotoxicity against human cancer cell lines.

Future Directions

Benzothiazole derivatives are a promising area of research in medicinal chemistry due to their diverse biological activities. Future research may focus on developing new synthetic methods, studying their mechanisms of action, and evaluating their therapeutic potential.